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Compound of Interest

4-(Aminosulfonyl)-5-
Compound Name:

chlorophthalimide

Cat. No.: B047511

Technical Guide: 4-(Aminosulfonyl)-5-
chlorophthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Aminosulfonyl)-5-chlorophthalimide, also known by its IUPAC name 6-chloro-1,3-
dioxoisoindole-5-sulfonamide, is a chemical compound of interest in medicinal chemistry and
drug development. Its structure, incorporating both a sulfonamide group and a chlorinated
phthalimide scaffold, suggests potential applications as a pharmacophore or a synthetic
intermediate for more complex molecules. This guide provides a summary of its chemical and
physical properties based on available data.

Chemical Structure and Properties

The fundamental properties of 4-(Aminosulfonyl)-5-chlorophthalimide are summarized
below. These data are compiled from various chemical databases and supplier information.

Table 1: Chemical and Physical Properties of 4-(Aminosulfonyl)-5-chlorophthalimide
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Property Value Citation(s)
6-chloro-1,3-dioxoisoindole-5-

IUPAC Name ] [1]
sulfonamide
4-Chloro-5-

Synonyms o [1]
sulfamoylphthalimide

CAS Number 3861-99-2 [1]

Molecular Formula CsHsCIN204S [1]

Molecular Weight 260.65 g/mol [1]

_ C1=C2C(=CC(=C1S(=0)
Canonical SMILES [1]
(=O)N)CI)C(=O)NC2=0

290 °C (decomposition may

Melting Point
occur)
Appearance Solid
Density (predicted) 1.755 g/cm3 [1]

Visualization of the Chemical Structure

The two-dimensional chemical structure of 4-(Aminosulfonyl)-5-chlorophthalimide is
depicted below. This visualization is generated using the canonical SMILES string.

2D Structure of 4-(Aminosulfonyl)-5-chlorophthalimide

Experimental Protocols

Despite extensive searches of scientific literature and patent databases, detailed experimental
protocols for the synthesis of 4-(Aminosulfonyl)-5-chlorophthalimide could not be located.
General synthetic routes for related sulfonamides and phthalimides are well-documented. The
synthesis of this specific compound would likely involve the chlorosulfonation of a suitable
phthalimide precursor, followed by amination to form the sulfonamide group, or alternatively,
the construction of the phthalimide ring from a pre-functionalized benzene derivative. However,
without a specific literature precedent, the precise reaction conditions, reagents, purification
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methods, and analytical characterization data (such as NMR, IR, and mass spectrometry) are
not available.

Similarly, no peer-reviewed studies detailing the use of 4-(Aminosulfonyl)-5-
chlorophthalimide in biological assays or as a precursor in multi-step syntheses were
identified. Therefore, no experimental protocols for its application can be provided at this time.

Data Presentation

The absence of published experimental studies on 4-(Aminosulfonyl)-5-chlorophthalimide
means there is no quantitative data to present in tabular format beyond the basic physical
properties listed in Table 1.

Signaling Pathways and Experimental Workflows

As no biological or mechanistic studies involving 4-(Aminosulfonyl)-5-chlorophthalimide
have been found, there are no signaling pathways or experimental workflows to be
diagrammed.

Conclusion

4-(Aminosulfonyl)-5-chlorophthalimide is a defined chemical entity with known basic
properties. However, a detailed experimental understanding of its synthesis, reactivity, and
biological activity is lacking in the public domain. This presents an opportunity for researchers
in medicinal and synthetic chemistry to explore the properties of this molecule and publish their
findings, thereby contributing to the collective scientific knowledge. Further research is required
to elucidate its potential applications and to develop robust synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. US2824109A - Process for the production of 4-aminophthal-imide-5-sulfonic acid - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [what is the chemical structure of 4-(Aminosulfonyl)-5-
chlorophthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047511#what-is-the-chemical-structure-of-4-
aminosulfonyl-5-chlorophthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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